Cas no 1806010-19-4 (2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol
• CAS No: 1806010-19-4
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4878383
• Update Time: 2025-10-27

2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-6(4-14)2-7(9(10)11)8(3-12)13-5/h2,9,14H,4H2,1H3
• InChI Key： ZFQUWUMXOYIYKJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C)C(CO)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol

Professional Introduction to 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol (CAS No. 1806010-19-4)

2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol is a specialized organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1806010-19-4, has garnered attention due to its unique chemical properties and its role as a key intermediate in the synthesis of various biologically active molecules.

The compound's molecular formula consists of a pyridine core, which is a heterocyclic aromatic ring containing nitrogen, combined with cyano, difluoromethyl, and methyl substituents. The presence of these functional groups contributes to its reactivity and makes it a valuable building block for further chemical modifications. The cyano group introduces a polar character, enhancing interactions with biological targets, while the difluoromethyl group is known for its ability to improve metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in the development of novel pyridine derivatives for their applications in medicinal chemistry. The structural features of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol make it particularly suitable for designing compounds with enhanced pharmacological properties. For instance, studies have shown that pyridine-based molecules can serve as effective scaffolds for kinase inhibitors, which are crucial in the treatment of various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. Researchers have leveraged its structure to develop new methodologies for constructing complex molecules. The methyl and hydroxyl groups provide additional sites for functionalization, allowing chemists to tailor the properties of the final product to specific needs. This adaptability has made 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol a preferred choice for academic and industrial laboratories alike.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of pyridine derivatives. Recent clinical trials have demonstrated promising results with drugs that incorporate similar structural motifs. For example, some kinase inhibitors based on pyridine cores have shown significant efficacy in preclinical studies, leading to their progression into human trials. The success of these early-stage compounds underscores the importance of compounds like 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol in drug discovery pipelines.

The agrochemical sector also benefits from the use of such specialized intermediates. Pyridine derivatives are frequently employed in the development of pesticides and herbicides due to their ability to interact selectively with biological targets in pests. The unique combination of functional groups in 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol makes it a valuable precursor for creating novel agrochemicals that are more effective and environmentally friendly.

The synthesis of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, are often employed to achieve high yields and purity. These methods highlight the compound's significance as a synthetic intermediate and its role in advancing chemical research.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-5-methanol (CAS No. 1806010-19-4) represents a critical component in modern chemical synthesis. Its unique structural features and versatile reactivity make it indispensable for researchers working in pharmaceuticals, agrochemicals, and materials science. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions to global challenges.